4-(Hydroxymethyl)furan-2-sulfonamide

• IUPAC Name: 4-(hydroxymethyl)furan-2-sulfonamide
• InChI: InChI=1S/C5H7NO4S/c6-11(8,9)5-1-4(2-7)3-10-5/h1,3,7H,2H2,(H2,6,8,9)
• InChI Key: MXJIRFLONQEFRF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=C1CO)S(=O)(=O)N
• Molecular Formula: C5H7NO4S
• Molecular Weight: 177.18 g/mol

Description

Molecular Structure Analysis

The molecular structure of 4-(Hydroxymethyl)furan-2-sulfonamide consists of a furan ring with a hydroxymethyl group at the 4-position and a sulfonamide group at the 2-position. The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen atom.

Scientific Research Applications

Synthesis of 2-Sulfonylbenzo[b]furans

4-(Hydroxymethyl)furan-2-sulfonamide serves as a precursor in the synthesis of 2-sulfonylbenzo[b]furans, a compound class of interest in organic chemistry for their potential use in materials science and as pharmacophores in drug development. The copper/silver-mediated cascade reactions from trans-2-hydroxycinnamic acids and sodium sulfinates, facilitated by 4-(Hydroxymethyl)furan-2-sulfonamide, allow for efficient construction of these molecules under mild conditions, showcasing a novel synthetic route that expands the toolbox for chemists designing complex molecules (Li & Liu, 2014).

Environmental Degradation Studies

Research on the environmental degradation of sulfonamides, including studies on their oxidative cleavage under acidic conditions, often utilizes structurally related compounds like 4-(Hydroxymethyl)furan-2-sulfonamide for comparative analysis. These studies are critical for understanding the fate of sulfonamide antibiotics in the environment and for developing strategies to mitigate their impact on antibiotic resistance. For instance, sulfonated graphene oxide has been investigated for its effectiveness in catalyzing the conversion of related furanic compounds into biofuels, indicating the potential for remediation and conversion technologies (Antunes et al., 2014).

Inhibitor Design and Drug Development

Derivatives of 4-(Hydroxymethyl)furan-2-sulfonamide have been explored as inhibitors for enzymes like carbonic anhydrase, which play significant roles in various physiological processes. These studies contribute to the development of new therapeutic agents by identifying compounds with potential inhibitory effects on target enzymes, demonstrating the importance of furan sulfonamides in drug discovery and medicinal chemistry (Gündüzalp et al., 2016).

Corrosion Inhibition

The application of 4-(Hydroxymethyl)furan-2-sulfonamide derivatives in the field of corrosion science highlights its versatility. For example, its derivatives have been tested as corrosion inhibitors for metals in acidic environments, showcasing their potential in protecting industrial equipment and infrastructure from degradation (Sappani & Karthikeyan, 2014).

Mechanism of Action

While the specific mechanism of action for 4-(Hydroxymethyl)furan-2-sulfonamide is not provided, sulfonamides in general are known to act as competitive inhibitors of the bacterial enzyme dihydropteroate synthetase. This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. The inhibited reaction is normally necessary in these organisms for the synthesis of folic acid.

Future Directions

Furan derivatives, including 4-(Hydroxymethyl)furan-2-sulfonamide, have potential applications in the synthesis of bio-based materials. The synthesis of functional HMF derivatives from commercially-available furfural derivatives provides a new way to transform condensed furanics to value-added hydrocarbon fuels.